Cas no 1805295-86-6 (6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1805295-86-6
• MF: C₇H₄F₅N₃O₅S
• MW: 337.180777549744
• CID: 4844131
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F5N3O5S/c8-5(9)2-1-3(20-7(10,11)12)4(15(16)17)6(14-2)21(13,18)19/h1,5H,(H2,13,18,19)
• InChI Key： GIKAJCPLGMIZPC-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C(F)F)N=1)OC(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6)

6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide, identified by its CAS number 1805295-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple fluorinated and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The nitro group at the 3-position and the trifluoromethoxy group at the 4-position of the pyridine ring are key functional elements that influence the electronic distribution and steric environment of the molecule. These substituents not only enhance the lipophilicity and metabolic stability but also modulate the binding interactions with biological targets. The difluoromethyl group at the 6-position further contributes to the compound's pharmacokinetic profile by increasing its metabolic resistance and reducing susceptibility to enzymatic degradation. Such structural motifs are frequently explored in drug discovery programs due to their ability to improve binding affinity and selectivity.

In recent years, there has been a growing interest in pyridine-based sulfonamides as pharmacophores due to their demonstrated efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases. The sulfonamide moiety, in particular, is known for its ability to form stable hydrogen bonds with biological targets, enhancing both potency and selectivity. The specific arrangement of substituents in 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6) makes it a promising candidate for further investigation as a lead compound or intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to human health and disease. For instance, studies have shown that pyridine sulfonamides can interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The presence of multiple fluorinated groups enhances the compound's ability to penetrate biological membranes, improving its bioavailability and therapeutic efficacy. Additionally, the electron-withdrawing nature of the nitro group can fine-tune the electronic properties of the molecule, optimizing its binding interactions with protein targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Virtual screening campaigns have identified 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6) as a potent scaffold for further derivatization. By leveraging machine learning algorithms and high-throughput screening techniques, researchers can rapidly optimize lead compounds for improved pharmacokinetic profiles and target specificity. This approach has accelerated the discovery pipeline for novel therapeutics and reduced time-to-market for new drugs.

The synthesis of 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6) presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have enabled efficient construction of this molecule through multi-step organic transformations. Key synthetic strategies include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and directed functionalization techniques. The use of advanced catalytic systems has not only improved yields but also minimized byproduct formation, ensuring high purity levels required for pharmaceutical applications.

The biological evaluation of this compound has revealed promising preliminary results in vitro. Initial assays have demonstrated inhibitory activity against several target enzymes associated with disease pathways, suggesting potential therapeutic utility. Further studies are underway to elucidate the mechanism of action and assess off-target effects. The combination of structural flexibility provided by the sulfonamide group with the rigidity imparted by the pyridine core allows for fine-tuning of binding interactions through derivatization efforts. This adaptability makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.

The impact of fluorinated substituents on drug design cannot be overstated. These groups not only enhance metabolic stability but also modulate receptor binding affinity through steric and electronic effects. The presence of multiple fluorines in 6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6) underscores its potential as a versatile pharmacophore for addressing complex diseases that require high-affinity ligands. As our understanding of structure-function relationships continues to evolve, compounds like this one will play an increasingly critical role in drug discovery initiatives worldwide.

In conclusion,6-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1805295-86-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutics targeting human diseases. With ongoing research efforts focused on optimizing its pharmacological properties,this compound holds considerable potential as a lead structure or intermediate in future drug development programs.